Cas no 1322267-19-5 (2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one)

2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one structure

1322267-19-5 structure

Product Name:2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one

CAS No:1322267-19-5

MF:C₂₂H₁₉N₃OS

MW:373.470763444901

CID:5757835

PubChem ID:27396583

Update Time:2023-12-26

2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties

Names and Identifiers

- 3-allyl-2-(cinnamylthio)-3H-pyrimido[5,4-b]indol-4(5H)-one
- 1322267-19-5
- AKOS002044202
- F1882-1525
- 2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one
- 2-[(E)-3-phenylprop-2-enyl]sulfanyl-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-4-one
- Inchi： 1S/C22H19N3OS/c1-2-14-25-21(26)20-19(17-12-6-7-13-18(17)23-20)24-22(25)27-15-8-11-16-9-4-3-5-10-16/h2-13,23H,1,14-15H2/b11-8+
- InChI Key： YFPOMNIQALPEBU-DHZHZOJOSA-N
- SMILES： S(C/C=C/C1C=CC=CC=1)C1=NC2C3C=CC=CC=3NC=2C(N1CC=C)=O

Computed Properties

Exact Mass: 373.12488341g/mol
Monoisotopic Mass: 373.12488341g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 27
Rotatable Bond Count: 6
Complexity: 611
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 73.8Å²

2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1882-1525-2μmol	2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one	1322267-19-5	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1882-1525-5μmol	2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one	1322267-19-5	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1882-1525-10μmol	2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one	1322267-19-5	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1882-1525-20μmol	2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one	1322267-19-5	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1882-1525-1mg	2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one	1322267-19-5	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1882-1525-2mg	2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one	1322267-19-5	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1882-1525-3mg	2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one	1322267-19-5	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1882-1525-4mg	2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one	1322267-19-5	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1882-1525-5mg	2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one	1322267-19-5	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1882-1525-10mg	2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one	1322267-19-5	90%+	10mg	$79.0	2023-05-17